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Compound of Interest

Compound Name: Bis(benzylsulfinyllmethane

Cat. No.: B15476143

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(benzylsulfinyl)methane, more commonly known as dibenzyl sulfoxide, is a sulfur-
containing organic compound. This technical guide provides an in-depth overview of its
nomenclature, chemical identity, synthesis, and known properties, tailored for professionals in
research and drug development. The sulfoxide functional group is a key feature in various
pharmacologically active molecules, making dibenzyl sulfoxide and its derivatives subjects of
interest in medicinal chemistry.

Nomenclature and Chemical Identity

The nomenclature of this compound can be presented in several ways, reflecting different
systematic nhaming conventions. Its definitive identification is secured by its CAS Registry
Number.
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Identifier Value Reference

Common Name Dibenzyl sulfoxide [1]

] Benzene, 1,1'-
Systematic IUPAC Name ) ) ) [2]
[sulfinylbis(methylene)]bis-

CAS Registry Number 621-08-9 [2]
Molecular Formula C14H140S [3]
Molecular Weight 230.33 g/mol [3]

Bis(phenylmethyl) sulfoxide,
Synonyms ) [4]
Benzyl sulfoxide

Physicochemical and Toxicological Properties

A summary of the key quantitative data for dibenzyl sulfoxide is provided below, offering a
shapshot of its physical characteristics and toxicological profile.

Property Value Reference
Melting Point 130-134 °C [5]1[6]
Decomposition Temperature 210 °C [5]

B Soluble in diethyl ether,
Solubility [5]
ethanol, and water

Vapor Pressure 6.53 x 10~ mm Hg [4]

LD50 (intraperitoneal, mouse) 600 mg/kg [4]

Experimental Protocols: Synthesis of Dibenzyl
Sulfoxide

Two primary methods for the synthesis of dibenzyl sulfoxide are documented. The first is a two-
step process involving the formation of a sulfide intermediate followed by oxidation. The second
Is a direct oxidation from the corresponding sulfide using a different oxidizing agent.
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Two-Step Synthesis via Dibenzyl Sulfide Intermediate

This common laboratory preparation involves two distinct experimental stages.
Step 1: Synthesis of Dibenzyl Sulfide

¢ Dissolve sodium sulfide (0.0040 mol) and benzyl chloride (0.0079 mol) in 50 mL of
anhydrous ethanol at 70°C.[7][8]

Stir the reaction mixture for over 1 hour.[7][8]

Add 400 mL of water to the solution.[7][8]

Extract the aqueous solution with dichloromethane (CHzClI2).[7][8]

Evaporate the dichloromethane to yield dibenzyl sulfide.[7][8]

Step 2: Oxidation to Dibenzyl Sulfoxide

Dissolve the dibenzyl sulfide (0.0028 mol) obtained in Step 1 in 60 mL of acetic acid.[7][8]

Place the solution in an ice bath and stir vigorously.[7][8]

Add 30% hydrogen peroxide (0.0028 mol) dropwise to the solution over 1 hour.[7][8]

Add 500 mL of water to the reaction mixture.[7][8]

Extract the solution with dichloromethane.[7][8]

Evaporate the dichloromethane to yield dibenzyl sulfoxide.[7][8]

Alternative Synthesis Method

This method provides a one-pot synthesis from the sulfide to the sulfoxide.

o Reflux a mixture of benzyl sulfide (0.01 mol) and thiacyclopentane 1-oxide (0.04 mol) in 25
mL of acetic acid.[5]

e Add 5 drops of sulfuric acid as a catalyst.[5]
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e Continue refluxing for 16 hours.[5]

 Dilute the resulting mixture with water.[5]

o Extract with 200 mL of diethyl ether.[5]

e Wash the ether layer three times with 100 mL of water.[5]

 Dilute the ether layer with alcohol and treat with charcoal.[5]

o Concentrate the solution under reduced pressure to yield dibenzyl sulfoxide.[5]

Visualization of Synthetic Workflow

The following diagram illustrates the two-step synthesis protocol for dibenzyl sulfoxide.
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Step 1: Synthesis of Dibenzyl Sulfide

Sodium Sulfide + Benzyl Chloride
in Anhydrous Ethanol (70°C)
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Caption: Workflow for the two-step synthesis of dibenzyl sulfoxide.
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Biological Activity and Applications

While extensive research on the specific signaling pathways of dibenzyl sulfoxide is not widely
published, its known biological activities and applications provide insight into its potential roles.

Known Biological Effects

e Enzyme Inhibition: Dibenzyl sulfoxide has been shown to inhibit microbial metabolism
through its interaction with cytochrome P450 enzymes.[9]

» Antineoplastic Potential: Derivatives of benzyl naphthyl sulfoxide have demonstrated potent
antineoplastic activity, suggesting the sulfoxide moiety is a valuable pharmacophore in the
design of anti-cancer agents.[10]

Chemical and Industrial Applications

o Catalysis: It can act as a solid catalyst in the cationic polymerization of vinyl monomers.[9]

e Synthetic Intermediate: Dibenzyl sulfoxide is a versatile intermediate in various organic
syntheses.[1]

The following diagram illustrates the logical relationships of dibenzyl sulfoxide's known
activities and applications.

Dibenzyl Sulfoxide

Biological Activities Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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